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Compound of Interest

Compound Name:
6-Bromo-3-methylquinazolin-

4(3H)-one

CAS No.: 57573-59-8

Cat. No.: B1276755

Get Quote

The quinazolinone core, a fused heterocyclic system of a benzene ring and a pyrimidinone

ring, is a structure of significant interest in medicinal chemistry and materials science.

Quinazolinone derivatives are recognized for a wide spectrum of biological activities, including

anticancer, anti-inflammatory, anticonvulsant, antibacterial, and antiviral properties.[1][2][3] The

strategic placement of substituents on the quinazolinone scaffold allows for the fine-tuning of

these pharmacological profiles.

This document provides a detailed protocol for the synthesis of a specific derivative, 6-Bromo-
3-methylquinazolin-4(3H)-one. The introduction of a bromine atom at the 6-position offers a

valuable synthetic handle for further chemical modifications, such as cross-coupling reactions,

while the methyl group at the N-3 position is a common feature in many biologically active

quinazolinones. This guide is intended for researchers in organic synthesis and drug

development, offering a step-by-step methodology grounded in established chemical principles.
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The construction of the 4(3H)-quinazolinone ring system is most commonly achieved via the

cyclization of N-acylanthranilic acids or related derivatives.[1][4] A robust and frequently

employed strategy involves a two-step sequence starting from the appropriately substituted

anthranilic acid.

Formation of a Benzoxazinone Intermediate: The initial step involves the acylation of the

starting material, 2-amino-5-bromobenzoic acid, followed by an intramolecular cyclization.

This reaction typically utilizes acetic anhydride, which serves as both the acylating agent and

a dehydrating agent to form the stable 6-bromo-2-methyl-3,1-benzoxazin-4-one intermediate.

[4]

Aminolysis and Recyclization: The benzoxazinone intermediate is then subjected to a

reaction with a primary amine—in this case, methylamine. The amine acts as a nucleophile,

opening the benzoxazinone ring, which is followed by an intramolecular cyclization and

dehydration to yield the final 6-Bromo-3-methylquinazolin-4(3H)-one product.

This well-established pathway provides a reliable and high-yielding route to the target

compound.

Reaction Mechanism Overview
The overall transformation from 2-amino-5-bromobenzoic acid to the final product proceeds

through the key benzoxazinone intermediate as depicted below. The mechanism involves

nucleophilic acyl substitution, intramolecular cyclization, and a ring-opening/ring-closing

cascade.

2-Amino-5-bromobenzoic Acid N-Acetyl-2-amino-
5-bromobenzoic Acid

+ Acetic Anhydride
(Acylation) 6-Bromo-2-methyl-

3,1-benzoxazin-4-one

- H2O
(Cyclization/Dehydration) Ring-Opened Amide

Intermediate

+ Methylamine (CH3NH2)
(Nucleophilic Attack/Ring Opening) 6-Bromo-3-methylquinazolin-4(3H)-one

- H2O
(Intramolecular Cyclization)

Click to download full resolution via product page

Caption: Reaction mechanism for the synthesis of 6-Bromo-3-methylquinazolin-4(3H)-one.
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This protocol is based on established procedures for quinazolinone synthesis.[4][5]

Researchers should perform a risk assessment before commencing any chemical synthesis.

Part 1: Synthesis of 6-Bromo-2-methyl-3,1-benzoxazin-4-
one (Intermediate II)

Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, add 2-amino-5-bromobenzoic acid (I) (2.16 g, 10 mmol).

Reagent Addition: To the flask, add acetic anhydride (5.7 mL, 60 mmol).

Heating: Heat the reaction mixture to reflux (approximately 140°C) and maintain for 2 hours.

The solid starting material will gradually dissolve.

Work-up: After 2 hours, allow the reaction mixture to cool to room temperature. Slowly and

carefully pour the mixture onto 50 g of crushed ice with stirring.

Isolation: A precipitate will form. Collect the solid product by vacuum filtration, wash

thoroughly with cold water to remove excess acetic acid, and then with a small amount of

cold ethanol.

Drying: Dry the resulting white to off-white solid, 6-bromo-2-methyl-3,1-benzoxazin-4-one (II),

under vacuum. The product is often of sufficient purity for the next step.

Part 2: Synthesis of 6-Bromo-3-methylquinazolin-4(3H)-
one (Final Product III)

Reaction Setup: In a 100 mL round-bottom flask, suspend the dried 6-bromo-2-methyl-3,1-

benzoxazin-4-one (II) (2.40 g, 10 mmol) in ethanol (30 mL).

Reagent Addition: To this suspension, add an aqueous solution of methylamine (40% w/v,

2.3 mL, ~30 mmol) dropwise at room temperature with stirring.

Heating: Fit the flask with a reflux condenser and heat the mixture to reflux for 4 hours.

Work-up: After the reflux period, cool the reaction mixture to room temperature. Reduce the

solvent volume by approximately half using a rotary evaporator.
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Isolation: Pour the concentrated mixture into 50 mL of ice-cold water. A solid precipitate will

form.

Purification: Collect the crude product by vacuum filtration. Wash the solid with cold water.

For further purification, recrystallize the product from an appropriate solvent system, such as

ethanol/water.

Drying: Dry the purified white crystalline product, 6-Bromo-3-methylquinazolin-4(3H)-one
(III), under vacuum to a constant weight.

Quantitative Data and Materials
Reagent Formula

MW ( g/mol
)

Amount
(mmol)

Mass/Volum
e

Role

2-Amino-5-

bromobenzoi

c acid

C₇H₆BrNO₂ 216.03 10 2.16 g
Starting

Material

Acetic

Anhydride
C₄H₆O₃ 102.09 60 5.7 mL

Acylating/Deh

ydrating

Agent

Methylamine

(40% in H₂O)
CH₅N 31.06 ~30 2.3 mL

Nitrogen

Source

Ethanol C₂H₅OH 46.07 - 30 mL Solvent

Experimental Workflow
The following diagram illustrates the overall workflow for the synthesis and purification of the

target compound.
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Start:
2-Amino-5-bromobenzoic Acid

Step 1: React with
Acetic Anhydride (Reflux, 2h)

Work-up 1:
Pour on Ice, Filter, Wash

Isolate Intermediate:
6-Bromo-2-methyl-3,1-benzoxazin-4-one

Step 2: React with
Methylamine in Ethanol (Reflux, 4h)

Work-up 2:
Concentrate, Precipitate in Water

Purification:
Recrystallize from Ethanol/Water

Final Product:
6-Bromo-3-methylquinazolin-4(3H)-one

Click to download full resolution via product page

Caption: Overall workflow for the synthesis of 6-Bromo-3-methylquinazolin-4(3H)-one.
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To ensure the successful synthesis and purity of the final product, a comprehensive analytical

characterization is mandatory.

Thin-Layer Chromatography (TLC): Monitor the reaction progress and assess the purity of

the final product using an appropriate eluent system (e.g., ethyl acetate/hexane).

Melting Point (m.p.): Determine the melting point of the purified product. A sharp melting

point is indicative of high purity.

¹H NMR Spectroscopy: The proton NMR spectrum should confirm the presence of all

expected protons with appropriate chemical shifts and coupling patterns. Key signals would

include the aromatic protons, the N-methyl singlet, and the C2-proton singlet (if starting from

an orthoformate) or C2-methyl singlet (if starting from acetic anhydride).

¹³C NMR Spectroscopy: The carbon NMR spectrum will validate the carbon framework of the

molecule, including the characteristic carbonyl carbon signal of the quinazolinone ring.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to

confirm the molecular weight and elemental composition, matching the molecular formula

C₉H₇BrN₂O. The isotopic pattern for bromine (¹⁹Br/⁸¹Br) should be observable.

Infrared (IR) Spectroscopy: The IR spectrum should show characteristic absorption bands,

notably a strong carbonyl (C=O) stretch around 1670-1690 cm⁻¹ and C=N stretching

vibrations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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